N-(2-Cyano-3-methylbutan-2-yl)-3-nitrobenzamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C13H15N3O3/c1-9(2)13(3,8-14)15-12(17)10-5-4-6-11(7-10)16(18)19/h4-7,9H,1-3H3,(H,15,17)
• InChI Key: XWRUGJHBEDCUKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

N-(2-Cyano-3-methylbutan-2-yl)-3-nitrobenzamide, also known as CNB-001, is a small molecule compound that has been developed for its neuroprotective properties. CNB-001 has shown promising results in preclinical studies for the treatment of various neurological disorders, including traumatic brain injury, stroke, and Alzheimer's disease.

Scientific Research Applications

Solubility and Interaction with Solvents

The solubility of nitrobenzamide derivatives, closely related to N-(2-Cyano-3-methylbutan-2-yl)-3-nitrobenzamide, has been investigated across a range of solvents. Research found that the solubility of p-nitrobenzamide, a compound with structural similarities, varies significantly across different solvents, indicating potential applications in solubility enhancement for pharmaceutical formulations. The study provided insight into the solute-solvent interaction, which is crucial for the development of drug delivery systems and improving bioavailability (Yuan et al., 2019).

Reaction with Metal Ions

The reactivity of nitrobenzamide derivatives with metal ions has been studied, highlighting their potential use in chemical sensors and environmental monitoring. One study demonstrated the selective reduction in fluorescence emissions of N-(methylthiazol-2-yl)-nitrobenzamide isomers upon interaction with Cu2+, Fe2+, or Fe3+ ions. This selectivity offers pathways for the development of sensitive and selective sensors for metal ion detection in environmental samples (Phukan, Goswami, & Baruah, 2015).

Antitumor Activity and Drug Development

Nitrobenzamide derivatives exhibit significant potential in antitumor activity, with studies exploring their mechanisms of action and therapeutic applications. For example, the hypoxia-selective cytotoxicity of regioisomers of a nitrobenzamide compound was examined, shedding light on the potential use of these compounds in targeting hypoxic tumor environments. Such research is crucial for developing new anticancer therapies that target the unique conditions of tumor sites (Palmer et al., 1996).

Novel Synthesis Methods

The development of new synthetic routes for nitrobenzamide derivatives has been a focus of research, aiming at improving the efficiency and selectivity of chemical syntheses. Studies on the four-component synthesis of 3-substituted 2-methylene-4-nitrobutanenitriles, involving nitrobenzamide intermediates, exemplify advancements in the field. Such methodologies enhance the accessibility of nitrobenzamide derivatives for further research and application in various fields, including medicinal chemistry (Jin et al., 2011).